2H-chromene-3-carbaldehyde

• IUPAC Name: 2H-chromene-3-carbaldehyde
• InChI: InChI=1S/C10H8O2/c11-6-8-5-9-3-1-2-4-10(9)12-7-8/h1-6H,7H2
• InChI Key: RISKINCQRSLFRK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=CC2=CC=CC=C2O1)C=O
• Molecular Formula: C10H8O2
• DSSTOX Substance ID: DTXSID40199543
• Molecular Weight: 160.17 g/mol
• CAS RN: 51593-69-2

Description

2H-chromene-3-carbaldehyde, also known as 7-Hydroxy-2-oxo-2H-chromene-3-carbaldehyde, is a chemical compound with the molecular formula C10H6O4 and a molecular weight of 190.15. It is also known as 8-Methoxy-2H-chromene-3-carbaldehyde.

Synthesis Analysis

The synthesis of 2H-chromenes, including 2H-chromene-3-carbaldehyde, has been a subject of recent advances and perspectives. Two major synthetic strategies have been developed towards such compounds. These include benzopyran ring formation involving cyclization reactions and the late-stage functionalization of the parent 2H-chromenes. Catalytic synthesis of 2H-chromenes has also been reported.

Molecular Structure Analysis

The molecular structure of 2H-chromene-3-carbaldehyde involves important oxygen heterocycles. These compounds display remarkable differences due to the type II carbonyl-carbonyl and C-H···O hydrogen bonding interactions that produce parallel layers and slipped π-stacking in their supramolecular arrangements.

Chemical Reactions Analysis

2H-chromene-3-carbaldehyde is an important compound in the field of organic synthesis. It has been used in various chemical reactions, including the Vilsmeyer-Haack reaction of flavanones and azaflavanones.

Physical And Chemical Properties Analysis

2H-chromene-3-carbaldehyde has a molecular weight of 160.17 g/mol. It has a XLogP3-AA value of 1.4, indicating its lipophilicity. It has no hydrogen bond donors but has two hydrogen bond acceptors. Its topological polar surface area is 26.3 Ų.

Scientific Research Applications

Synthesis of Heterocyclic Scaffolds

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Medicinal Chemistry

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Biological Activities

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Natural Compounds

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Materials Science

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Organic Synthesis

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Mechanism of Action

Mode of Action

• Its mode of action could involve:
  • Antioxidant Activity : Coumarins, including 2H-chromene derivatives, often exhibit antioxidant properties by scavenging free radicals and protecting cells from oxidative stress .

Pharmacokinetics (ADME)

• Impact on Bioavailability : Lipophilicity affects bioavailability; higher lipophilicity enhances tissue penetration .

Future Directions

The future directions in the study of 2H-chromene-3-carbaldehyde involve further exploration of its synthesis methods and its potential applications in the field of medicinal chemistry.

Q & A

Q1: What is the molecular formula and weight of 2H-chromene-3-carbaldehyde?

A1: The molecular formula of 2H-chromene-3-carbaldehyde is C10H8O2, and its molecular weight is 160.17 g/mol.

Q2: What spectroscopic data can be used to characterize 2H-chromene-3-carbaldehyde derivatives?

A2: Researchers commonly employ a variety of spectroscopic techniques to characterize these compounds, including:

• IR spectroscopy: This technique helps identify functional groups present in the molecule, such as carbonyl and aromatic C=C stretches. [, , , , , , , , , , , , , , , , , , , , , , , , , , , , , ]
• NMR spectroscopy (1H and 13C NMR): This method provides detailed information about the structure and connectivity of atoms within the molecule, including chemical shifts and coupling constants. [, , , , , , , , , , , , , , , , , , , , , , , , , , , , , ]
• Mass spectrometry: This technique determines the molecular weight and fragmentation pattern of the compound, aiding in structure elucidation. [, , , , , , , , , , , , , , , , , , , , , , , , , , , , , ]
• X-ray crystallography: This method provides a three-dimensional structure of the molecule, offering valuable insights into bond lengths, bond angles, and crystal packing. [, , , ]

Q3: What is the significance of the chlorine atom at the 4-position of the 2H-chromene ring?

A3: The chlorine atom at the 4-position plays a crucial role in the reactivity of 2H-chromene-3-carbaldehydes. It serves as a good leaving group, enabling various nucleophilic substitution reactions that allow for the introduction of diverse substituents at this position, leading to a wide range of derivatives. [, , , , , , , , , , , , , , ]

Q4: What types of reactions are commonly employed for synthesizing 2H-chromene-3-carbaldehyde derivatives?

A4: Numerous synthetic strategies have been developed, including:

• Condensation reactions: These reactions utilize the aldehyde functionality to form various derivatives like hydrazones, oximes, and Schiff bases. [, , , , , , , , ]
• Nucleophilic substitution reactions: The 4-chloro substituent allows for the introduction of diverse amines, thiols, and other nucleophiles. [, , , , , , , , ]
• Cycloaddition reactions: 2H-Chromene-3-carbaldehydes can participate in cycloaddition reactions, leading to the formation of complex heterocyclic systems. [, , , , , , , , , ]
• Multicomponent reactions: These reactions offer efficient one-pot strategies for assembling diverse 2H-chromene-3-carbaldehyde derivatives. [, ]

Q5: Are 2H-chromene-3-carbaldehydes known to exhibit catalytic properties?

A5: While 2H-chromene-3-carbaldehydes themselves are not commonly reported as catalysts, they serve as versatile building blocks for synthesizing various heterocyclic compounds with potential catalytic applications. For example, they can be used to create chiral ligands for asymmetric synthesis. [, , ]

Q6: Have computational studies been used to investigate the properties and reactivity of 2H-chromene-3-carbaldehyde derivatives?

A6: Yes, computational chemistry plays a significant role in understanding these compounds. Researchers utilize:

• Molecular docking studies: These studies predict the binding modes and interactions of 2H-chromene-3-carbaldehyde derivatives with various biological targets, such as enzymes and receptors. [, ]
• Density functional theory (DFT) calculations: These calculations explore electronic properties, molecular geometries, and reaction mechanisms. []
• Quantitative structure-activity relationship (QSAR) models: These models correlate the structural features of 2H-chromene-3-carbaldehyde derivatives with their biological activities, aiding in the design of novel compounds with improved potency and selectivity. []

Q7: What are the key biological activities exhibited by 2H-chromene-3-carbaldehyde derivatives?

A7: Research indicates promising activities, including:

• Antibacterial activity: Several derivatives have demonstrated potent inhibitory effects against both Gram-positive and Gram-negative bacteria. [, , , , , , , , , ]
• Antifungal activity: Certain derivatives display significant antifungal properties against various fungal strains. [, , ]
• Anticancer activity: Emerging evidence suggests the potential of these compounds as anticancer agents, exhibiting cytotoxicity against various cancer cell lines. [, , , , , ]
• Antioxidant activity: Some derivatives possess antioxidant properties, scavenging free radicals and protecting against oxidative stress. []

Q8: What are the potential applications of 2H-chromene-3-carbaldehyde derivatives in medicinal chemistry?

A8: Given their diverse biological activities, these compounds hold promise for developing:

• Novel antimicrobial agents: To address the growing threat of antimicrobial resistance, researchers are exploring 2H-chromene-3-carbaldehyde derivatives as potential leads for new antibiotics and antifungals. [, , , , , , , , , , , ]
• Anticancer therapeutics: The cytotoxic properties of some derivatives against cancer cell lines warrant further investigation for their potential as anticancer drugs. [, , , , , ]
• Antioxidant therapies: Derivatives with antioxidant properties might find applications in treating oxidative stress-related diseases. []
• Fluorescent probes: Specific derivatives exhibit fluorescence properties, making them valuable tools in chemical biology and bioimaging. [, ]